Cas no 899996-59-9 (N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide structure
899996-59-9 structure
Product Name:N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
CAS No:899996-59-9
MF:C16H13BrN2O4S
MW:409.254421949387
CID:5492229
Update Time:2025-07-23

N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-bromophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
    • N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
    • Inchi: 1S/C16H13BrN2O4S/c1-10(15(20)18-12-6-4-5-11(17)9-12)19-16(21)13-7-2-3-8-14(13)24(19,22)23/h2-10H,1H3,(H,18,20)
    • InChI Key: PGCDTTRDIMYBBL-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(Br)=C1)(=O)C(N1C(=O)C2=CC=CC=C2S1(=O)=O)C

N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Pricemore >>

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Additional information on N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Recent Advances in the Study of N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899996-59-9)

The compound N-(3-bromophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS: 899996-59-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of CAS: 899996-59-9 as a promising scaffold for the development of novel enzyme inhibitors. The compound's benzothiazole core, coupled with the bromophenyl moiety, has been shown to interact selectively with specific protein targets, particularly those involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range.

In addition to its anti-inflammatory properties, research has also explored the anticancer potential of CAS: 899996-59-9. A team at the University of Cambridge recently reported that this compound can induce apoptosis in certain cancer cell lines by modulating the activity of key signaling proteins. The study, which utilized high-throughput screening and molecular docking techniques, identified the compound's ability to disrupt protein-protein interactions critical for cancer cell survival.

The synthesis of CAS: 899996-59-9 has also seen advancements in recent years. A 2024 paper in Organic Letters described an improved synthetic route that increases yield while reducing the number of purification steps. This development is particularly significant for scaling up production for preclinical studies. The new method employs a one-pot reaction strategy that minimizes the formation of byproducts, addressing previous challenges in the compound's synthesis.

Pharmacokinetic studies of CAS: 899996-59-9 have revealed interesting properties that warrant further investigation. The compound demonstrates moderate oral bioavailability in animal models, with a plasma half-life that suggests potential for once-daily dosing. However, researchers have noted that its metabolic stability could be improved, and several groups are currently working on structural modifications to address this limitation while maintaining the compound's biological activity.

Looking forward, the unique chemical structure of CAS: 899996-59-9 continues to inspire new research directions. Its dual functionality as both a hydrogen bond donor and acceptor makes it particularly valuable for fragment-based drug discovery. Several pharmaceutical companies have included this compound in their screening libraries, recognizing its potential as a starting point for the development of new therapeutic agents targeting a range of diseases.

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